Cas no 42242-54-6 (2-Bromo-N-(2-ethylphenyl)propanamide)

• Product Name: 2-Bromo-N-(2-ethylphenyl)propanamide
• CAS No: 42242-54-6
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD12027360
• CID: 4714104
• Update Time: 2025-10-28

2-Bromo-N-(2-ethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-ethylphenyl)propanamide
• Propanamide, 2-bromo-N-(2-ethylphenyl)-
• STK499866
• BBL006403
• 2-Bromo-N-(2-ethyl-phenyl)-propionamide
• BB 0242336
• 2-Bromo-N-(2-ethylphenyl)propanamide

• MDL： MFCD12027360
• Inchi： 1S/C11H14BrNO/c1-3-9-6-4-5-7-10(9)13-11(14)8(2)12/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key： LWJAXGNJDOGSJL-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

2-Bromo-N-(2-ethylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(2-ethylphenyl)propanamide

Comprehensive Overview of 2-Bromo-N-(2-ethylphenyl)propanamide (CAS No. 42242-54-6)

2-Bromo-N-(2-ethylphenyl)propanamide (CAS No. 42242-54-6) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This brominated amide derivative has garnered significant attention due to its role as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Bromo-N-(2-ethylphenyl)propanamide synthesis", "CAS 42242-54-6 applications", and "brominated amides in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 2-Bromo-N-(2-ethylphenyl)propanamide features a bromine atom attached to a propanamide backbone, coupled with a 2-ethylphenyl substituent. This configuration contributes to its reactivity, making it valuable for cross-coupling reactions and functional group transformations. Recent studies highlight its potential in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions. Keywords such as "brominated amide derivatives" and "CAS 42242-54-6 mechanism" are often associated with its scientific discussions.

In the context of sustainability and green chemistry, 2-Bromo-N-(2-ethylphenyl)propanamide has been explored for its efficiency in catalytic processes. With the rise of eco-friendly synthetic routes, queries like "green synthesis of bromoamides" and "CAS 42242-54-6 environmental impact" have become increasingly popular. The compound's compatibility with transition-metal catalysts, such as palladium and copper, further enhances its utility in C-C bond formation reactions, a hotspot in organic synthesis research.

From a commercial perspective, CAS No. 42242-54-6 is supplied by leading chemical manufacturers under stringent quality controls. Its purity and stability are critical for reproducible results in laboratory settings, driving searches for "high-purity 2-Bromo-N-(2-ethylphenyl)propanamide suppliers" and "analytical methods for bromoamides". Regulatory compliance and safety data sheets (SDS) are also frequently requested, emphasizing the importance of transparency in chemical handling.

Emerging trends in AI-driven drug discovery and computational chemistry have further amplified interest in this compound. Researchers leverage its structural features to model interactions with biological targets, addressing queries like "molecular docking studies of 2-Bromo-N-(2-ethylphenyl)propanamide". The integration of machine learning tools for predicting its reactivity and toxicity profiles represents a cutting-edge application, resonating with the tech-savvy scientific community.

In summary, 2-Bromo-N-(2-ethylphenyl)propanamide (CAS No. 42242-54-6) stands at the intersection of innovation and practicality. Its multifaceted role in synthetic chemistry, combined with evolving industrial and environmental demands, ensures its continued relevance. As search trends evolve, this compound remains a focal point for advancements in medicinal chemistry, catalysis, and sustainable science.